Cas no 7529-20-6 (3-Aminoisonicotinic acid)

• Product Name: 3-Aminoisonicotinic acid
• CAS No: 7529-20-6
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 47544
• PubChem ID: 459531
• Update Time: 2025-10-30

3-Aminoisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminoisonicotinic acid
• 3-Aminopyridine-4-carboxylic acid
• 3-AMINO-4-PYRIDINECARBOXYLIC ACID
• PB17122
• 3-amino isonicotinic acid
• FT-0648899
• AC-2913
• AKOS005070462
• SCHEMBL535569
• 7529-20-6
• 3-Amino-4-pyridinecarboxylicacid
• AC-907/25000242
• 4SV
• HMS2627H07
• BP-11256
• 3-Amino-4-carboxypyridine
• HY-65257
• MFCD00137840
• A9601
• EN300-40529
• 3-Aminopyridine-4-carboxylic acid, 95%
• SY003330
• 4-Pyridinecarboxylic acid, 3-amino-
• AM20070278
• BCP27886
• 7579-20-6
• 3-arninoisonicotinic acid
• MLS000736244
• A9626
• J-511628
• FT-0601258
• 3-amino-pyridine-4-carboxylic acid
• Q27454941
• A851561
• 4K-902
• 3-Amino-4-Pyridine Carboxylic Acid
• BCP09357
• 3-aminoisonicotinoic acid
• J-400348
• BDBM50122002
• Z414314668
• 3-Amino-isonicotinic acid
• BB 0260163
• CS-D0792
• 3-Aminoisonicotinicacid
• Oprea1_716398
• SMR000338494
• CHEMBL1383671
• DB-006331
• A2133
• DB-031885
• ALBB-008671
• STK505487
• 3-Amino-4-pyridinecarboxylic Acid; 3-Amino-4-picoline;
• 676-875-3
• AF-807/00322064
• A44007
• FA50739
• AJ-333/25006093

• Inchi： 1S/C6H6N2O2/c7-5-3-8-2-1-4(5)6(9)10/h1-3H,7H2,(H,9,10)
• InChI Key： FYEQKMAVRYRMBL-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1N)=O

Computed Properties

• Exact Mass: 138.04298
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.417
• Melting Point: 287-291ºC
• Boiling Point: 497.1 °C at 760 mmHg
• Flash Point: 254.4 °C
• PSA: 76.21
• LogP: 0.94320

3-Aminoisonicotinic acid Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment S37/39: use suitable gloves and protective glasses or face shield
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Aminoisonicotinic acid

Recent Advances in the Research of 3-Aminoisonicotinic Acid (CAS: 7529-20-6) and Its Applications in Chemical Biology and Pharmaceutical Sciences

3-Aminoisonicotinic acid (CAS: 7529-20-6) is a heterocyclic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile building block in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and therapeutic potential.

One of the most notable advancements in the field involves the use of 3-Aminoisonicotinic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against several cancer-related kinases, including EGFR and VEGFR2. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's scaffold, resulting in improved selectivity and pharmacokinetic properties.

In addition to its applications in oncology, recent investigations have explored the antimicrobial properties of 3-Aminoisonicotinic acid derivatives. A team from the University of Cambridge reported in ACS Infectious Diseases that certain analogs of this compound showed promising activity against drug-resistant strains of Mycobacterium tuberculosis. The study utilized computational docking studies to elucidate the mechanism of action, revealing that these derivatives interfere with the bacterial cell wall biosynthesis pathway.

The compound's unique chemical properties have also attracted attention in the field of chemical biology. Researchers at MIT developed a novel fluorescent probe based on 3-Aminoisonicotinic acid for real-time monitoring of enzymatic activity in live cells. This innovation, published in Nature Chemical Biology, provides a powerful tool for studying cellular signaling pathways and has potential applications in high-throughput drug screening.

From a synthetic chemistry perspective, recent work has focused on developing more efficient and sustainable methods for producing 3-Aminoisonicotinic acid. A 2024 Green Chemistry publication described a biocatalytic approach using engineered enzymes that significantly reduces the environmental impact of traditional synthetic routes while maintaining high yield and purity. This advancement addresses one of the key challenges in scaling up production for pharmaceutical applications.

Looking forward, the versatility of 3-Aminoisonicotinic acid continues to inspire new research directions. Current investigations are exploring its potential in neurodegenerative disease therapeutics, with preliminary results showing neuroprotective effects in cellular models of Parkinson's disease. Additionally, its application in metal-organic frameworks (MOFs) for drug delivery systems represents an emerging area of interest that could bridge materials science and pharmaceutical development.